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Compound of Interest

Compound Name: 2-Chlorofluorene

CAS No.: 2523-44-6

Cat. No.: B109886

Get Quote

Technical Guide: 2-Chlorofluorene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorofluorene, including its

chemical identity, physicochemical properties, and relevant experimental data.

Chemical Identity and Structure
2-Chlorofluorene is an organic compound with the CAS Registry Number 2523-44-6.[1][2][3]

[4][5] Its molecular structure consists of a fluorene backbone with a chlorine atom substituted at

the second position.

Molecular Formula: C₁₃H₉Cl[1][2][3][4][5]

IUPAC Name: 2-chloro-9H-fluorene[4]

Synonyms: Fluorene, 2-chloro-; 9H-Fluorene, 2-chloro-[1][2][3][5]
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The molecular structure of 2-Chlorofluorene is depicted below:

Image Source: PubChem CID 17300

Physicochemical Properties
The key quantitative data for 2-Chlorofluorene are summarized in the table below for easy

reference and comparison.

Property Value Source

Molecular Weight 200.66 g/mol [1][4][5]

CAS Registry Number 2523-44-6 [1][2][3][4][5]

Melting Point 96-97°C [5]

Boiling Point 258.08°C (rough estimate) [5]

Reduced Pressure Boiling

Point
413 to 423 K at 0.003 bar [2][6]

InChI

InChI=1S/C13H9Cl/c14-11-5-

6-13-10(8-11)7-9-3-1-2-4-

12(9)13/h1-6,8H,7H2

[1][2][3][4]

InChIKey
FCPAQNZCCWBDSY-

UHFFFAOYSA-N
[1][2][3][4]

Canonical SMILES
C1C2=CC=CC=C2C3=C1C=C

(C=C3)Cl
[4]
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Experimental Protocols
Synthesis of 2-Chloro-9-fluorenone from 2-
Chlorofluorene
This section details a reported experimental protocol for the synthesis of 2-Chloro-9-fluorenone

using 2-Chlorofluorene as a starting material.[7]

Materials:

2-Chlorofluorene (42 g, 0.21 mmol)

Pyridine (257 mL)

Triton B in pyridine (40% solution, methanol-free, 8 mL)

Oxygen

5% aqueous hydrochloric acid

Hexane

Procedure:

A solution of 2-chlorofluorene in pyridine is prepared at room temperature with stirring.

A methanol-free, 40% solution of Triton B in pyridine is added to the stirred solution.

Oxygen is bubbled through the mixture at a moderate rate for 18 hours.

The majority of the pyridine is removed using a rotary evaporator under reduced pressure.

5% aqueous hydrochloric acid (500 mL) is added to the residue.

The resulting solid is collected by filtration and washed with 5% aqueous hydrochloric acid

and water.

After drying, the solid is extracted repeatedly with hexane to remove hexane-insoluble

impurities.
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Evaporation of the hexane yields 2-chloro-9-fluorenone (42.7 g, 95% yield) with a melting

point of 110°-113° C.[7]

Visualized Experimental Workflow
The following diagram illustrates the workflow for the synthesis of 2-Chloro-9-fluorenone from

2-Chlorofluorene.

2-Chlorofluorene in Pyridine Add Triton B
Bubble O2 for 18h Reaction Mixture Remove Pyridine

(Rotary Evaporator) Add 5% HCl Collect Solid by Filtration
Wash with HCl and H2O Dry and Extract with Hexane 2-Chloro-9-fluorenone

Click to download full resolution via product page

Caption: Synthesis of 2-Chloro-9-fluorenone from 2-Chlorofluorene.

Relevance in Drug Development
While direct applications of 2-Chlorofluorene in drug development are not extensively

documented in the reviewed literature, the fluorene scaffold and its chlorinated derivatives are

of significant interest in medicinal chemistry. For instance, the related compound, 2,7-

Dichlorofluorene, is a known intermediate in the synthesis of the antimalarial drug lumefantrine.

[8] Fluorene derivatives are utilized in various fields, including materials science and medicinal

chemistry.[8] The substitution of chlorine atoms on a molecule can influence its

pharmacokinetic and pharmacodynamic properties, a strategy often employed in drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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